N-(3-(dimethylamino)propyl)-3-(2,5-dioxopyrrolidin-1-yl)-N-(4-fluorobenzo[d]thiazol-2-yl)benzamide hydrochloride

• IUPAC Name: N-[3-(dimethylamino)propyl]-3-(2,5-dioxopyrrolidin-1-yl)-N-(4-fluoro-1,3-benzothiazol-2-yl)benzamide;hydrochloride
• InChI: InChI=1S/C23H23FN4O3S.ClH/c1-26(2)12-5-13-27(23-25-21-17(24)8-4-9-18(21)32-23)22(31)15-6-3-7-16(14-15)28-19(29)10-11-20(28)30;/h3-4,6-9,14H,5,10-13H2,1-2H3;1H
• InChI Key: DKOQJEBTZIWUFP-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCCN(C1=NC2=C(C=CC=C2S1)F)C(=O)C3=CC(=CC=C3)N4C(=O)CCC4=O.Cl
• Molecular Formula: C23H24ClFN4O3S
• Molecular Weight: 491.0 g/mol

Description

N-(3-(dimethylamino)propyl)-3-(2,5-dioxopyrrolidin-1-yl)-N-(4-fluorobenzo[d]thiazol-2-yl)benzamide hydrochloride is a useful research compound. Its molecular formula is C23H24ClFN4O3S and its molecular weight is 490.98. The purity is usually 95%.
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Scientific Research Applications

Generation of Structurally Diverse Compounds

Research by Roman (2013) explored the generation of a structurally diverse library of compounds starting from a ketonic Mannich base derived from 2-acetylthiophene. This study highlights the versatility of similar compounds in synthesizing a wide array of chemical entities through alkylation and ring closure reactions, leading to potential applications in medicinal chemistry and material science Roman, 2013.

Anti-inflammatory and Analgesic Agents

Abu‐Hashem et al. (2020) synthesized novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone, demonstrating significant cyclooxygenase-2 (COX-2) inhibitory activity, analgesic, and anti-inflammatory effects. This suggests the potential of similar compounds in the development of new therapeutic agents for inflammation and pain management Abu‐Hashem, S. Al-Hussain, M. Zaki, 2020.

Corrosion Inhibition

A study by Hu et al. (2016) on benzothiazole derivatives, including those similar to the compound of interest, showed their effectiveness as corrosion inhibitors for carbon steel in acidic solutions. This research underscores the potential application of these compounds in protecting industrial materials against corrosion Hu, Zhiyong et al., 2016.

Antimicrobial Activity

Research conducted by Anuse et al. (2019) on substituted 2-aminobenzothiazoles derivatives demonstrated good to moderate activity against selected bacterial and fungal microbial strains. This indicates the potential use of structurally similar compounds in developing new antimicrobial agents Anuse, D. G. et al., 2019.

Novel Antipsychotic Agents

Investigations into 1,3-dialkyl-4-(iminoarylmethyl)-1H-pyrazol-5-ols as potential antipsychotic agents revealed compounds with an antipsychotic-like profile in behavioral animal tests. These compounds did not interact with dopamine receptors, suggesting a novel mechanism of action and potential application in treating psychiatric disorders Wise, L. D. et al., 1987.